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Compound of Interest

Compound Name: Eliglustat-d15

Cat. No.: B8135464 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

Eliglustat-d15 for use as an internal standard, several commercial suppliers offer this

reference material. This technical guide provides a comparative overview of available suppliers

and a detailed experimental protocol for the quantification of eliglustat in biological matrices

using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Eliglustat-d15 as

an internal standard.

Commercial Supplier Overview
A summary of commercial suppliers for Eliglustat-d15 reference standard is provided below,

offering a comparison of key product specifications. It is recommended to contact the suppliers

directly for the most current pricing and availability.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price Notes

Cayman

Chemical
30167

≥99%

deuterated

forms (d1-

d15)[1][2]

1 mg, 5 mg[3]
$965.00 (for

5 mg)[2]

Available as

a tartrate salt.

Intended for

use as an

internal

standard for

GC- or LC-

MS.[1]

Bertin

Bioreagent
30167 Not specified 1 mg, 5 mg

Starting from

€310.25

Supplier for

Cayman

Chemical

products in

France.

LGC

Standards

TRC-

E508027-

50MG

Not specified
Custom

synthesis

Price on

request

Simson

Pharma

Limited

Not specified High quality Not specified
Price on

request

Accompanied

by a

Certificate of

Analysis.

MedchemExp

ress
HY-14885S Not specified Not specified

Price on

request

Deuterium

labeled

Eliglustat.

Experimental Protocol: Quantification of Eliglustat
in Rat Plasma using UPLC-MS/MS
This section details a validated ultra-performance liquid chromatography-tandem mass

spectrometry (UPLC-MS/MS) method for the quantification of eliglustat in rat plasma.

Eliglustat-d15 can be utilized as the internal standard (IS) in this assay to ensure accuracy

and precision by correcting for variations during sample preparation and analysis.
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Materials and Reagents
Eliglustat reference standard

Eliglustat-d15 internal standard

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Rat plasma

Sample Preparation (Protein Precipitation)
To 100 µL of rat plasma, add the working solution of Eliglustat-d15 internal standard.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube for analysis.

UPLC-MS/MS System and Conditions
UPLC System: Waters ACQUITY UPLC or equivalent

Column: Acquity BEH C18 (2.1 mm × 50 mm, 1.7 μm)

Mobile Phase:

A: 0.1% formic acid in water

B: Acetonitrile
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Gradient Elution: A gradient elution program should be optimized to ensure sufficient

separation of eliglustat and the internal standard from matrix components.

Flow Rate: 0.40 mL/min

Mass Spectrometer: XEVO TQ-S triple quadrupole tandem mass spectrometer or equivalent

Ionization Source: Electrospray ionization (ESI) in positive ion mode

Detection Mode: Multiple Reaction Monitoring (MRM)

Eliglustat: m/z 405.4 → 84.1

Internal Standard (Bosutinib in cited method, adapt for Eliglustat-d15): m/z 530.2 →

141.2 (example)

Method Validation
The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA)

to ensure its reliability. Key validation parameters include:

Linearity

Accuracy and Precision

Selectivity and Specificity

Matrix effect

Recovery

Stability

Signaling Pathway and Experimental Workflow
Diagrams
To further illustrate the context and application of Eliglustat-d15, the following diagrams are

provided.
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Mechanism of Action of Eliglustat
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Experimental Workflow for Bioanalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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